Cas no 838835-51-1 (cis-4-hydroxy-1-methylcyclohexane-1-carbonitrile)

• Product Name: cis-4-hydroxy-1-methylcyclohexane-1-carbonitrile
• CAS No: 838835-51-1
• MF: C₈H₁₃NO
• MW: 139.194922208786
• MDL: MFCD28403036
• CID: 1814734
• PubChem ID: 21425080
• Update Time: 2024-03-01

cis-4-hydroxy-1-methylcyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile, 4-hydroxy-1-methyl-, cis-
• cis-4-hydroxy-1-methylcyclohexane-1-carbonitrile

• MDL： MFCD28403036
• Inchi： 1S/C8H13NO/c1-8(6-9)4-2-7(10)3-5-8/h7,10H,2-5H2,1H3/t7-,8+
• InChI Key： FMNOPHVZUCKHFN-OCAPTIKFSA-N
• SMILES： [C@]1(C)(C#N)CC[C@H](O)CC1

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols